Cas no 62881-01-0 (2,4(1H,3H)-Pyrimidinedione, 6-(trichloromethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 6-(trichloromethyl)-
• CAS No: 62881-01-0
• MF: C₅H₃Cl₃N₂O₂
• MW: 229.448518037796
• CID: 429269
• PubChem ID: 21391723
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 6-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-(trichloromethyl)-
• 6-(trichloromethyl)-1H-pyrimidine-2,4-dione
• SCHEMBL11726927
• DTXSID00612884
• 62881-01-0
• 6-(Trichloromethyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C5H3Cl3N2O2/c6-5(7,8)2-1-3(11)10-4(12)9-2/h1H,(H2,9,10,11,12)
• InChI Key： UNMYSYSYGRRJBF-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(NC(N1)=O)=O)(Cl)Cl

Computed Properties

• Exact Mass: 227.92619
• Monoisotopic Mass: 227.926010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones